![molecular formula C14H17NO5 B055778 O-(N-Morpholinocarbonyl)-3-phenyllactic acid CAS No. 114343-31-6](/img/structure/B55778.png)
O-(N-Morpholinocarbonyl)-3-phenyllactic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
O-(N-Morpholinocarbonyl)-3-phenyllactic acid (NMLA) is a chemical compound that has gained significant attention in scientific research due to its unique properties. NMLA is a derivative of phenylalanine, an essential amino acid, and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of O-(N-Morpholinocarbonyl)-3-phenyllactic acid is not fully understood, but it is believed to act through the inhibition of various enzymes and receptors. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins, which are involved in inflammation. This compound has also been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the replication of viruses such as HIV and hepatitis C virus. In addition, this compound has been found to exhibit antibacterial activity against various strains of bacteria.
Advantages and Limitations for Lab Experiments
One advantage of using O-(N-Morpholinocarbonyl)-3-phenyllactic acid in lab experiments is its ability to inhibit the activity of specific enzymes and receptors, making it a useful tool for studying their functions. However, one limitation is the potential toxicity of this compound, which can limit its use in certain experiments.
Future Directions
For the study of O-(N-Morpholinocarbonyl)-3-phenyllactic acid include investigating its potential use in the treatment of neurological disorders and the development of novel derivatives with improved therapeutic properties.
Synthesis Methods
The synthesis of O-(N-Morpholinocarbonyl)-3-phenyllactic acid involves the reaction of phenylalanine with N-morpholinocarbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
O-(N-Morpholinocarbonyl)-3-phenyllactic acid has been extensively studied in scientific research due to its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antibacterial properties. In addition, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
114343-31-6 | |
Molecular Formula |
C14H17NO5 |
Molecular Weight |
279.29 g/mol |
IUPAC Name |
(2S)-2-(morpholine-4-carbonyloxy)-3-phenylpropanoic acid |
InChI |
InChI=1S/C14H17NO5/c16-13(17)12(10-11-4-2-1-3-5-11)20-14(18)15-6-8-19-9-7-15/h1-5,12H,6-10H2,(H,16,17)/t12-/m0/s1 |
InChI Key |
RXSSENVGBNPHJJ-LBPRGKRZSA-N |
Isomeric SMILES |
C1COCCN1C(=O)O[C@@H](CC2=CC=CC=C2)C(=O)O |
SMILES |
C1COCCN1C(=O)OC(CC2=CC=CC=C2)C(=O)O |
Canonical SMILES |
C1COCCN1C(=O)OC(CC2=CC=CC=C2)C(=O)O |
synonyms |
MCPL O-(N-morpholinocarbonyl)-3-phenyllactic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.